

ACTH (18-39) vs full-length ACTH function

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Adrenocorticotrophic Hormone
(ACTH) (18-39), human TFA*

Cat. No.: *B15600366*

[Get Quote](#)

An In-Depth Technical Guide to the Dichotomous Functions of Full-Length ACTH (1-39) and its C-Terminal Fragment, ACTH (18-39)

Abstract

Pro-opiomelanocortin (POMC) is a remarkable prohormone, yielding a diverse array of bioactive peptides through tissue-specific post-translational processing. Among the most critical of these are Adrenocorticotrophic Hormone (ACTH) and its cleavage products. While full-length ACTH (1-39) is universally recognized as the principal regulator of glucocorticoid synthesis in the adrenal cortex, its C-terminal fragment, ACTH (18-39), also known as Corticotropin-Like Intermediate Lobe Peptide (CLIP), exhibits a distinct and often counter-regulatory functional profile. This technical guide provides an in-depth exploration of the molecular mechanisms, signaling pathways, and physiological roles of both peptides. We will dissect their differential receptor interactions, downstream effects, and provide validated experimental protocols for their characterization, offering a comprehensive resource for researchers in endocrinology, pharmacology, and drug development.

Introduction: The POMC Prohormone and the Genesis of Two Peptides

The story of ACTH begins with the POMC gene. This single gene encodes a large precursor protein that undergoes proteolytic cleavage by prohormone convertases (PCs) to generate multiple, functionally distinct peptides. The specific peptides produced depend on the tissue-specific expression of these convertases.

- In the anterior pituitary, Prohormone Convertase 1 (PC1) is dominant. It cleaves POMC to yield ACTH (1-39), β -lipotropin, and several other peptides. This is the primary source of circulating, steroidogenic ACTH.
- In the intermediate lobe of the pituitary and in the brain, Prohormone Convertase 2 (PC2) is highly expressed. PC2 further cleaves ACTH (1-39) into α -melanocyte-stimulating hormone (α -MSH) and ACTH (18-39), or CLIP.

This differential processing is the fundamental reason for the distinct physiological availability and function of ACTH (1-39) versus its fragment, ACTH (18-39).

The Canonical Activator: Full-Length ACTH (1-39)

The function of full-length ACTH is central to the hypothalamic-pituitary-adrenal (HPA) axis and the mammalian stress response. Its primary role is the stimulation of glucocorticoid (cortisol in humans, corticosterone in rodents) synthesis and secretion from the zona fasciculata of the adrenal cortex.


Receptor Interaction and Signaling Cascade

The biological actions of ACTH (1-39) are mediated exclusively through the Melanocortin 2 Receptor (MC2R), a G-protein coupled receptor (GPCR). A critical and unique feature of this interaction is its absolute dependence on a small transmembrane accessory protein, the Melanocortin Receptor 2 Accessory Protein (MRAP). MRAP is essential for the correct trafficking of MC2R to the cell surface and for the binding of ACTH to the receptor.

Upon binding of ACTH (1-39) to the MC2R-MRAP complex, the following cascade is initiated:

- **Conformational Change:** The receptor undergoes a conformational change, activating its associated heterotrimeric G-protein, $G_{\alpha s}$.

- **Adenylate Cyclase Activation:** The activated G α s subunit stimulates adenylate cyclase, which converts ATP into the second messenger, cyclic adenosine monophosphate (cAMP).
- **PKA Activation:** Elevated intracellular cAMP levels activate Protein Kinase A (PKA).
- **Steroidogenesis Cascade:** PKA phosphorylates a host of downstream targets, culminating in two major outcomes:
 - **Acute Response:** Phosphorylation of Steroidogenic Acute Regulatory Protein (StAR), which facilitates the transport of cholesterol—the precursor for all steroid hormones—from the outer to the inner mitochondrial membrane. This is the rate-limiting step in steroidogenesis.
 - **Chronic Response:** Increased transcription of genes encoding steroidogenic enzymes, such as CYP11A1 (cholesterol side-chain cleavage enzyme).



[Click to download full resolution via product page](#)

Caption: Canonical signaling pathway of full-length ACTH (1-39) via the MC2R.

The Enigmatic Counterpart: ACTH (18-39) / CLIP

Corticotropin-Like Intermediate Lobe Peptide (CLIP) represents the C-terminal 22 amino acids of ACTH. Devoid of the N-terminal sequence required for MC2R activation, its physiological role is markedly different and has been a subject of considerable investigation. It is primarily considered a modulator of pancreatic and adrenal function, often with effects that oppose those of glucocorticoids.

Proposed Functions and Mechanisms

Unlike its parent molecule, CLIP does not have a single, well-defined receptor. Its effects are likely mediated through various receptors, possibly including other melanocortin receptor subtypes or yet-to-be-identified targets.

- **Pancreatic β -Cell Modulation:** A primary proposed role for CLIP is the potentiation of glucose-stimulated insulin secretion from pancreatic β -cells. This action is particularly interesting as it directly counteracts the hyperglycemic effects of cortisol, the production of which is stimulated by full-length ACTH. This suggests a finely-tuned feedback system where the by-product of ACTH cleavage helps manage the metabolic consequences of the HPA axis activation. The precise receptor and signaling mechanism on β -cells remain an active area of research.
- **Adrenal Zona Glomerulosa Function:** Some evidence suggests that CLIP may influence the adrenal cortex, but not in the same manner as ACTH (1-39). It has been reported to inhibit the proliferation of adrenal cells and may modulate aldosterone secretion from the zona glomerulosa, though these findings require further validation.
- **Central Nervous System Effects:** As CLIP is produced in the brain, it is hypothesized to have neuromodulatory roles. Studies have implicated it in the regulation of sleep cycles and learning, though the mechanisms are not well understood.

Comparative Functional Analysis: ACTH (1-39) vs. ACTH (18-39)

The functional divergence of these two peptides originating from the same precursor is a classic example of peptide hormone economy.

Feature	Full-Length ACTH (1-39)	ACTH (18-39) / CLIP
Primary Source	Anterior Pituitary	Intermediate Pituitary, Brain
Primary Target	Adrenal Cortex (Zona Fasciculata)	Pancreatic β -cells, CNS
Primary Receptor	Melanocortin 2 Receptor (MC2R)	Not definitively identified; pleiotropic
Accessory Protein	Requires MRAP for function	Not known to require an accessory protein
Signaling Pathway	Gs $\rightarrow$ Adenylate Cyclase $\rightarrow$ cAMP $\rightarrow$ PKA	Diverse; may involve Ca ²⁺ influx in β -cells
Primary Function	Stimulation of Glucocorticoid Synthesis	Potentialiation of Insulin Secretion
Metabolic Effect	Catabolic (via cortisol)	Anabolic (via insulin)

Experimental Methodologies for Functional Characterization

To dissect the distinct functions of ACTH (1-39) and ACTH (18-39), a multi-tiered experimental approach is required. The following protocols provide a framework for in vitro and in vivo characterization.

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity of each peptide for a specific receptor, in this case, MC2R.


Objective: To quantify and compare the binding affinity (K_i) of ACTH (1-39) and ACTH (18-39) to the human MC2R.

Methodology:

- Cell Culture: Culture HEK293 cells stably co-expressing human MC2R and MRAP.

- Membrane Preparation: Harvest cells, homogenize in a lysis buffer (e.g., 5 mM Tris-HCl, 5 mM MgCl₂, pH 7.4), and centrifuge to pellet membranes. Resuspend the membrane pellet in an assay buffer.
- Assay Setup: In a 96-well plate, combine:
 - Cell membranes (20-40 µg protein/well).
 - A fixed concentration of a radiolabeled ACTH analogue, such as [125I]-(Tyr², Nle⁴, D-Phe⁷)-ACTH(1-24).
 - Increasing concentrations of unlabeled competitor peptide (either ACTH (1-39) or ACTH (18-39)) ranging from 10⁻¹² to 10⁻⁶ M.
- Incubation: Incubate at room temperature for 2 hours to reach equilibrium.
- Harvesting: Rapidly filter the reaction mixture through a glass fiber filter plate to separate bound from free radioligand. Wash filters with ice-cold buffer.
- Quantification: Measure the radioactivity retained on the filters using a gamma counter.
- Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. Use non-linear regression (one-site fit) to calculate the IC₅₀, which can then be converted to the inhibition constant (K_i) using the Cheng-Prusoff equation.

Expected Outcome: ACTH (1-39) will show high-affinity binding (low nM K_i), while ACTH (18-39) will show no significant displacement of the radioligand, confirming its inability to bind MC2R.



[Click to download full resolution via product page](#)

Caption: Workflow for a competitive radioligand binding assay.

Protocol 2: cAMP Second Messenger Functional Assay

This assay measures the functional consequence of receptor activation.

Objective: To measure the ability of ACTH (1-39) and ACTH (18-39) to stimulate cAMP production in MC2R-expressing cells.

Methodology:

- **Cell Culture:** Seed HEK293 cells co-expressing MC2R and MRAP in a 96-well plate and grow to near confluence.
- **Pre-treatment:** Wash cells and pre-incubate with a phosphodiesterase (PDE) inhibitor like IBMX (3-isobutyl-1-methylxanthine) for 30 minutes to prevent cAMP degradation.
- **Stimulation:** Add varying concentrations of ACTH (1-39) or ACTH (18-39) (e.g., 10^{-12} to 10^{-6} M) to the wells. Include a forskolin-treated well as a positive control.
- **Incubation:** Incubate at 37°C for 15-30 minutes.
- **Lysis & Detection:** Lyse the cells and measure intracellular cAMP levels using a commercial kit, typically based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.
- **Data Analysis:** Plot the cAMP response against the log concentration of the peptide. Use non-linear regression (log(agonist) vs. response) to determine the EC₅₀ and E_{max} values.

Expected Outcome: ACTH (1-39) will produce a robust, dose-dependent increase in cAMP, yielding a potent EC₅₀ value. ACTH (18-39) will produce no significant increase in cAMP above baseline.

Protocol 3: In Vitro Insulin Secretion from Pancreatic Islets

This assay directly tests the primary proposed function of CLIP.

Objective: To determine the effect of ACTH (18-39) on glucose-stimulated insulin secretion (GSIS).

Methodology:

- **Islet Isolation:** Isolate pancreatic islets from mice or rats using collagenase digestion followed by density gradient centrifugation.

- Pre-incubation: Pre-incubate isolated islets in a low-glucose buffer (e.g., 2.8 mM glucose) for 1-2 hours to establish a basal secretion rate.
- Stimulation: Transfer groups of islets to buffers containing:
 - Low glucose (2.8 mM) - Basal
 - High glucose (16.7 mM) - Stimulated
 - High glucose (16.7 mM) + varying concentrations of ACTH (18-39)
- Incubation: Incubate at 37°C for 1 hour.
- Supernatant Collection: Collect the supernatant from each well.
- Insulin Quantification: Measure the concentration of insulin in the supernatant using a commercial ELISA or radioimmunoassay kit.
- Data Analysis: Compare the amount of insulin secreted in the high-glucose-plus-peptide group to the high-glucose-only group.

Expected Outcome: ACTH (18-39) is expected to significantly potentiate insulin secretion in the high-glucose condition compared to high glucose alone, while having little to no effect in the low-glucose condition.

Conclusion and Future Directions

The differential processing of POMC into ACTH (1-39) and ACTH (18-39) is a prime example of biological elegance, creating a system of action and counter-action from a single gene product. While the steroidogenic role of full-length ACTH is well-established, the function of CLIP as a metabolic modulator is an exciting and evolving field. Future research should focus on the definitive identification of the CLIP receptor(s) on pancreatic β -cells and in the CNS. Elucidating its signaling pathways could unveil novel therapeutic targets for metabolic disorders like type 2 diabetes, leveraging the body's endogenous mechanisms for glycemic control. Understanding this dichotomy is not merely an academic exercise; it provides a deeper insight into the intricate network of endocrine and metabolic regulation.

References

- Title: Pro-Opiomelanocortin (POMC) Source: GeneCards URL:[[Link](#)]
- Title: Human Melanocortin 2 Receptor Accessory Protein MRAP Forms Homodimers Source: The Journal of Biological Chemistry URL:[[Link](#)]
- Title: MRAP and MRAP2: The Yin and Yang of Melanocortin Receptor Trafficking and Signaling Source: Frontiers in Endocrinology URL:[[Link](#)]
- Title: Corticotropin-like intermediate lobe peptide (CLIP) is a novel insulin secretagogue Source: Biochemical and Biophysical Research Communications URL:[[Link](#)]
- Title: The C-terminal fragment of ACTH, CLIP, is a potent insulin secretagogue Source: Journal of Endocrinology URL:[[Link](#)]
- To cite this document: BenchChem. [ACTH (18-39) vs full-length ACTH function]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15600366/docs#acth-18-39-vs-full-length-acth-function>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)